N-(4-acetylphenyl)-2-(4-methoxyphenoxy)ethanesulfonamide

• IUPAC Name: N-(4-acetylphenyl)-2-(4-methoxyphenoxy)ethanesulfonamide
• InChI: InChI=1S/C17H19NO5S/c1-13(19)14-3-5-15(6-4-14)18-24(20,21)12-11-23-17-9-7-16(22-2)8-10-17/h3-10,18H,11-12H2,1-2H3
• InChI Key: SXYMJCUWAYJGRL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NS(=O)(=O)CCOC2=CC=C(C=C2)OC
• Molecular Formula: C17H19NO5S
• Molecular Weight: 349.4 g/mol

Description

N-(4-acetylphenyl)-2-(4-methoxyphenoxy)ethanesulfonamide, commonly known as A-317491, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. A-317491 is a selective antagonist of the P2X3 receptor, which is involved in pain signaling. In

Scientific Research Applications

A-317491 has been extensively studied for its potential therapeutic applications. It has been shown to be effective in reducing pain in animal models of neuropathic pain, inflammatory pain, and visceral pain. A-317491 has also been investigated for its potential use in treating bladder disorders, such as interstitial cystitis. Furthermore, A-317491 has been studied for its potential use in treating addiction and withdrawal symptoms.

Mechanism of Action

A-317491 is a selective antagonist of the P2X3 receptor, which is involved in pain signaling. By blocking the P2X3 receptor, A-317491 reduces the transmission of pain signals, thereby reducing pain. The P2X3 receptor is also involved in the regulation of bladder function, making A-317491 a potential treatment for bladder disorders.
Biochemical and Physiological Effects:
A-317491 has been shown to be well-tolerated in animal studies, with no significant adverse effects. In addition to its pain-relieving effects, A-317491 has also been shown to reduce inflammation and oxidative stress. A-317491 has also been shown to improve bladder function in animal models of bladder disorders.

Advantages and Limitations for Lab Experiments

A-317491 is a useful tool for studying the P2X3 receptor and its role in pain signaling and bladder function. Its selectivity for the P2X3 receptor makes it a valuable compound for investigating the physiological effects of blocking this receptor. However, A-317491 has limitations in terms of its solubility and stability, which can affect its effectiveness in experiments.

Future Directions

Future research on A-317491 could focus on its potential therapeutic applications in humans, particularly in the treatment of pain and bladder disorders. Further studies could also investigate the underlying mechanisms of A-317491's effects on inflammation and oxidative stress. Additionally, research could explore the development of more potent and stable P2X3 receptor antagonists for use in scientific research and potential clinical applications.
In conclusion, A-317491 is a promising compound for scientific research due to its potential therapeutic applications and selectivity for the P2X3 receptor. Further research is needed to fully understand its mechanisms of action and potential clinical applications.

Synthesis Methods

The synthesis of A-317491 involves several steps. The first step is the reaction of 4-acetylphenylamine with 4-methoxyphenyl chloroformate to form N-(4-acetylphenyl)-4-methoxyphenylcarbamate. This intermediate is then reacted with 2-(chloromethyl)ethanesulfonamide to form the final product, A-317491. The synthesis of A-317491 has been optimized to increase yield and purity, making it a viable compound for scientific research.